Cas no 1207853-71-1 (tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1207853-71-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD12031285
• CID: 2132936
• PubChem ID: 58303478
• Update Time: 2025-05-20

tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• (3R,4R)-tert-Butyl 3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1886799-52-5
• 1207853-71-1
• AKOS030630929
• cis-3-Amino-1-Boc-4-(hydroxymethyl)pyrrolidine
• rel-tert-Butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• P20897
• MFCD14582497
• CS-0048569
• SCHEMBL376311
• (3R,4R)-tert-Butyl3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• t-Butyl (3R,4R)-rel-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• AS-53611
• P16758
• tert-butyl (3R)-3-aMino-4-(hydroxyMethyl)pyrrolidine-1-carboxyla
• (3R,4R)-1-Boc-3-amino-4-(hydroxymethyl)pyrrolidine

• MDL： MFCD12031285
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-4-7(6-13)8(11)5-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8-/m0/s1
• InChI Key： ZJLQOBHAWWWERW-YUMQZZPRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@H](CO)C1)N)=O

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3R,4R)-3-Amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 1207853-71-1)

The compound tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 1207853-71-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of antiviral and anticancer drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological relevance, and potential industrial applications.

One of the most notable developments in the synthesis of tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate involves the optimization of asymmetric catalytic routes to achieve higher enantiomeric purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution technique that improved the overall efficiency of the synthesis by 30%, reducing the need for costly chiral auxiliaries. This advancement is particularly relevant for large-scale pharmaceutical production, where cost-effectiveness and scalability are critical factors.

In terms of biological applications, recent research has explored the incorporation of this pyrrolidine derivative into protease inhibitors targeting viral enzymes. A team at the Scripps Research Institute reported the successful use of tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate as a scaffold for developing inhibitors against SARS-CoV-2 main protease (Mpro), showcasing its potential in addressing emerging viral threats. The study, published in Nature Communications, highlighted the compound's ability to form stable hydrogen bonds with key residues in the protease active site, leading to enhanced inhibitory activity.

Furthermore, the compound has shown promise in oncology research. A 2024 preclinical study in the European Journal of Medicinal Chemistry described its use as a building block for small molecule inhibitors targeting protein-protein interactions in cancer signaling pathways. The research team modified the hydroxymethyl group to create a series of derivatives with improved pharmacokinetic properties, demonstrating significant antitumor activity in in vivo models of breast cancer.

From an industrial perspective, several pharmaceutical companies have recently filed patents incorporating tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate into their drug discovery pipelines. These patents cover applications ranging from kinase inhibitors to modulators of G-protein coupled receptors, underscoring the compound's versatility. Analytical methods for quality control have also advanced, with new HPLC and LC-MS protocols being developed to ensure the compound meets stringent regulatory standards for pharmaceutical use.

In conclusion, tert-butyl (3R,4R)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate continues to be a valuable asset in medicinal chemistry, with recent research expanding its potential applications across multiple therapeutic areas. The development of more efficient synthetic routes and the exploration of novel biological targets position this compound as a key player in future drug discovery efforts. Further studies are warranted to fully exploit its pharmacological potential and address remaining challenges in formulation and delivery.